N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C28H23N5OS
• Molecular Weight: 477.6 g/mol
• IUPAC Name: N-benzhydryl-2-[(4-phenyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C28H23N5OS/c34-25(30-26(21-11-4-1-5-12-21)22-13-6-2-7-14-22)20-35-28-32-31-27(23-15-10-18-29-19-23)33(28)24-16-8-3-9-17-24/h1-19,26H,20H2,(H,30,34)
• InChI Key: AGXCNBWHVVWDGW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CSC3=NN=C(N3C4=CC=CC=C4)C5=CN=CC=C5

Description

N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES is a promising compound for cancer treatment, as it has been shown to selectively inhibit the growth of cancer cells by targeting their dependence on glutamine metabolism.

Mechanism of Action

N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide inhibits the activity of glutaminase, an enzyme that converts glutamine to glutamate. This inhibition results in a decrease in the production of glutamate, a key metabolite that is required for the growth and survival of cancer cells. N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide selectively targets cancer cells, as they are more dependent on glutamine metabolism than normal cells.
Biochemical and physiological effects:
N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to induce cell death in cancer cells, while sparing normal cells. It has also been shown to decrease the levels of glutamate and other metabolites in cancer cells, leading to a decrease in cell proliferation and an increase in apoptosis. N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to sensitize cancer cells to other chemotherapy agents, such as cisplatin and doxorubicin.

Advantages and Limitations for Lab Experiments

One of the advantages of N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its selectivity towards cancer cells, which makes it a promising compound for cancer therapy. However, one of the limitations of N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its poor solubility in water, which makes it difficult to administer in vivo. Additionally, N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have off-target effects on other enzymes, such as carbonic anhydrase, which may limit its use in clinical settings.

Future Directions

Future research on N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide could focus on improving its solubility and bioavailability, as well as identifying other potential targets for cancer therapy. Additionally, N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide could be tested in combination with other chemotherapy agents to determine its efficacy in treating various types of cancer. Finally, further studies could be conducted to better understand the mechanism of action of N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its effects on other cellular pathways.

Synthesis Methods

N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can be synthesized using a multi-step process that involves the reaction of various reagents, including triazole, benzhydrylamine, and chloroacetyl chloride. The final product is obtained through purification and isolation techniques, such as column chromatography.

Scientific Research Applications

N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential use in cancer therapy. It has been shown to selectively inhibit the growth of cancer cells, while sparing normal cells, by targeting the glutamine metabolism pathway. N-benzhydryl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been tested in various cancer cell lines, including breast, lung, and prostate cancer, and has demonstrated promising results in preclinical studies.